Cas no 18990-98-2 (1,3,6-Hexanetriol)
1,3,6-Hexanetriol structure
Product Name:1,3,6-Hexanetriol
CAS No:18990-98-2
MF:C6H14O3
MW:134.173562526703
CID:123286
PubChem ID:10214392
Update Time:2025-04-18
1,3,6-Hexanetriol Chemical and Physical Properties
Names and Identifiers
-
- 1,3,6-Hexanetriol
- 1,3,6-Trihydroxyhexane
- hexane-1,3,6-triol
- UNII-1RUV2595XZ
- Q27252810
- 1RUV2595XZ
- 1,3,6-Hexanetriol, (+/-)-
- DTXSID20274069
- AAYGSSGHJGVNSK-UHFFFAOYSA-N
- 18990-98-2
- SCHEMBL35907
- DTXCID80196536
-
- Inchi: 1S/C6H14O3/c7-4-1-2-6(9)3-5-8/h6-9H,1-5H2
- InChI Key: AAYGSSGHJGVNSK-UHFFFAOYSA-N
- SMILES: OC(CCO)CCCO
Computed Properties
- Exact Mass: 134.09432
- Monoisotopic Mass: 134.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 56.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
1,3,6-Hexanetriol Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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